Cas no 1105189-68-1 (2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one)

• Product Name: 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one
• CAS No: 1105189-68-1
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• CID: 5097534
• Update Time: 2025-11-01

2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one

• Inchi： 1S/C13H11N3OS/c1-7-3-5-9(6-4-7)10-12-11(13(17)16-15-10)14-8(2)18-12/h3-6H,1-2H3,(H,16,17)
• InChI Key： BCLCNEKEUITZTL-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=CC=C(C)C=C2)C2SC(C)=NC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one

Introduction to 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one (CAS No. 1105189-68-1)

2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one, with the CAS number 1105189-68-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazolo[4,5-d]pyridazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one features a thiazole ring fused to a pyridazine ring, with additional substituents that enhance its pharmacological profile. The presence of the methyl groups at specific positions on the phenyl and thiazole rings contributes to its stability and bioavailability. These structural characteristics make it an attractive candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable addition to the arsenal of anti-inflammatory drugs currently available.

Beyond its anti-inflammatory properties, 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one has also shown promise in antiviral research. Studies have indicated that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes within host cells. This broad-spectrum antiviral activity makes it a potential candidate for the development of new antiviral therapies.

In the realm of cancer research, 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one has been investigated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The compound's ability to selectively target cancer cells is attributed to its interaction with specific cellular pathways involved in cell proliferation and survival. These findings underscore its potential as a novel anticancer agent.

The pharmacokinetic properties of 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one have also been extensively studied. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a reasonable half-life in vivo, which enhances its suitability for therapeutic use. Additionally, its low toxicity profile further supports its potential as a safe and effective drug candidate.

To further validate the therapeutic potential of 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in human subjects across different disease conditions. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials will provide more comprehensive data on its therapeutic benefits and safety profile.

In conclusion, 2-methyl-7-(4-methylphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one (CAS No. 1105189-68-1) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more data from clinical trials become available, it is likely that this compound will play a significant role in advancing the treatment options for various diseases.